Cas no 2171267-23-3 ((2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2171267-23-3
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5905649
• PubChem ID: 165813832
• Update Time: 2025-07-23

(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid
• EN300-1553322
• (2S)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-methylpyrrolidine-2-carboxylic acid
• 2171267-23-3

• Inchi： 1S/C25H28N2O5/c1-25(23(29)30)13-7-15-27(25)22(28)12-6-14-26-24(31)32-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21H,6-7,12-16H2,1H3,(H,26,31)(H,29,30)/t25-/m0/s1
• InChI Key： JITVYIWFJSZRLT-VWLOTQADSA-N
• SMILES： OC([C@]1(C)CCCN1C(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid

(2S)-1-[4-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoyl]-2-methylpyrrolidine-2-carboxylic Acid

(2S)-1-[4-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoyl]-2-methylpyrrolidine-2-carboxylic acid is a complex organic compound with the CAS number 2171267-23-3. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanoyl chain, and a pyrrolidine ring. The Fmoc group, derived from 9H-fluorenol, is a well-known protecting group in peptide synthesis, playing a crucial role in solid-phase synthesis by temporarily blocking amino groups during the synthesis process. The presence of the Fmoc group in this compound suggests its potential application in peptide chemistry and drug development.

The compound's structure is further characterized by the (S)-configuration at the second carbon of the pyrrolidine ring. This stereochemistry is significant as it can influence the compound's biological activity, solubility, and stability. The pyrrolidine ring itself is a five-membered nitrogen-containing heterocycle, commonly found in various bioactive molecules and pharmaceutical agents. The substitution pattern on the pyrrolidine ring, including the methyl group and the carboxylic acid moiety, adds to the complexity and functionality of this molecule.

Recent studies have highlighted the importance of such compounds in drug discovery and development. For instance, researchers have explored the use of Fmoc-containing compounds in peptide-based therapeutics, where precise control over amino acid sequences is essential for achieving desired biological effects. The Fmoc group's ability to protect amino groups during synthesis ensures that peptides can be built with high fidelity, making it an indispensable tool in modern peptide chemistry.

In addition to its role in peptide synthesis, this compound may also find applications in other areas of organic chemistry. The pyrrolidine ring's versatility allows for further functionalization, potentially leading to novel bioactive molecules with diverse pharmacological properties. Recent advancements in asymmetric synthesis techniques have enabled the production of enantiomerically pure compounds like this one, which are critical for studying stereochemical effects on biological systems.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility, electronic distribution, and potential binding interactions with biological targets. Such studies are pivotal for predicting the compound's behavior in vitro and in vivo, guiding experimental designs and optimizing synthetic routes.

Furthermore, green chemistry principles are increasingly being applied to the synthesis of such complex molecules. Researchers are exploring more sustainable methods to produce Fmoc-containing compounds, reducing waste and improving efficiency. These efforts align with global initiatives to promote environmentally friendly chemical practices while maintaining high standards of product quality.

In conclusion, (2S)-1-[4-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoyl]-2-methylpyrrolidine-2-carboxylic acid represents a sophisticated molecule with significant potential in peptide chemistry and drug development. Its unique structure, incorporating an Fmoc group and a chiral pyrrolidine ring, positions it as a valuable tool for researchers aiming to design novel bioactive agents. As advancements in synthetic methodologies and computational tools continue to evolve, this compound will undoubtedly play a key role in shaping future discoveries in medicinal chemistry.